Unveiling Vegfr-2-IN-61: A Technical Guide to a Novel Class of VEGFR-2 Inhibitors
Unveiling Vegfr-2-IN-61: A Technical Guide to a Novel Class of VEGFR-2 Inhibitors
This technical whitepaper provides an in-depth guide for researchers, scientists, and drug development professionals on the discovery and synthesis of a potent Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) inhibitor. While a specific compound universally designated "Vegfr-2-IN-61" is not prominently identified in the scientific literature, this guide focuses on a representative and well-characterized urea-benzothiazole derivative, referred to as compound 61 in seminal research, which exhibits significant potential as a multi-kinase inhibitor.
Discovery and Rationale
Compound 61 emerged from rational drug design strategies aimed at improving the kinase inhibitory activity and cellular potency of existing VEGFR-2 inhibitors like sorafenib. Researchers focused on urea-benzothiazole derivatives, a chemical scaffold known for its interaction with the kinase domain of various receptors. The discovery of compound 61 highlighted a significant advancement in achieving high potency against VEGFR-2 and a broad spectrum of activity against other oncogenic kinases.[1]
Quantitative Data Summary
The following table summarizes the key quantitative data for compound 61 and compares its activity with the established drug, sorafenib.
| Compound | Target/Cell Line | IC50/GI50 |
| Compound 61 | VEGFR-2 | 43.1 nM |
| K-562 (Leukemia) | 0.051 µM | |
| KM12 (Colorectal) | 0.019 µM | |
| Sorafenib | VEGFR-2 | 90 nM |
Experimental Protocols
Synthesis of Compound 61
The synthesis of compound 61 involves a multi-step process culminating in the coupling of two key building blocks: a 2-aminobenzothiazole (B30445) derivative and a 4-((4-ethylpiperazin-1-yl)methyl)aniline moiety.
Step 1: Synthesis of the 2-aminobenzothiazole intermediate (60)
The synthesis of the 2-aminobenzothiazole core typically involves the reaction of a substituted aniline (B41778) with potassium thiocyanate (B1210189) or a similar reagent to form a thiourea, followed by oxidative cyclization. The specific substitutions on the benzothiazole (B30560) ring are crucial for the molecule's activity and are introduced at this stage.
Step 2: Synthesis of the side-chain intermediate
The synthesis of the 4-((4-ethylpiperazin-1-yl)methyl)aniline side chain is achieved through standard organic chemistry reactions, likely involving the reductive amination of a suitable aldehyde with N-ethylpiperazine.
Step 3: Coupling and final product formation
The final step involves the formation of the urea (B33335) linkage between the 2-aminobenzothiazole intermediate and the aniline side chain. This is typically achieved by reacting the aminobenzothiazole with a phosgene (B1210022) equivalent to form an isocyanate, which is then reacted with the aniline derivative.
Signaling Pathways and Experimental Workflow
VEGFR-2 Signaling Pathway
The following diagram illustrates the canonical VEGFR-2 signaling pathway, which is the primary target of compound 61.
Caption: VEGFR-2 signaling cascade upon ligand binding.
Experimental Workflow for Discovery and Synthesis of Compound 61
The following diagram outlines the general workflow employed in the discovery, synthesis, and evaluation of novel VEGFR-2 inhibitors like compound 61.
Caption: Workflow for VEGFR-2 inhibitor development.
Conclusion
The discovery and synthesis of the urea-benzothiazole derivative, compound 61, represents a significant step forward in the development of potent, multi-targeted kinase inhibitors for cancer therapy. Its superior inhibitory activity against VEGFR-2 and broad-spectrum efficacy against various cancer cell lines, when compared to established drugs like sorafenib, underscore its potential as a promising candidate for further preclinical and clinical development. The detailed methodologies and data presented in this guide offer a comprehensive resource for researchers in the field of oncology and medicinal chemistry.
